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Introduction
Oligomycin C is a macrolide antibiotic produced by Streptomyces diastatochromogenes. It is a

potent inhibitor of mitochondrial F₁F₀ ATP synthase (also known as Complex V), a key enzyme

in cellular energy metabolism. By binding to the F₀ subunit, Oligomycin C blocks the proton

channel, thereby inhibiting oxidative phosphorylation and the production of ATP.[1][2] This

targeted disruption of mitochondrial function makes Oligomycin C an invaluable tool for

studying cellular metabolism, apoptosis, and the effects of ATP depletion.[3]

These application notes provide a detailed protocol for the preparation of Oligomycin C stock

solutions for use in cell culture experiments. Adherence to this protocol is crucial for achieving

accurate, reproducible, and reliable experimental results.

Quantitative Data Summary
The following table summarizes the key physicochemical and handling properties of

Oligomycin C.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Experimental Protocol: Preparation of a 5 mM
Oligomycin C Stock Solution
This protocol details the steps to prepare a 5 mM stock solution of Oligomycin C in DMSO.

This concentration is a common starting point for subsequent dilutions to achieve the desired

working concentrations for cell culture experiments.

Materials:

Oligomycin C (lyophilized powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated precision micropipettes and sterile filter tips

Analytical balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-calculation of Required Solvent Volume:
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The goal is to prepare a 5 mM (0.005 mol/L) stock solution.

Using the molecular weight of Oligomycin C (775.1 g/mol ), calculate the volume of

DMSO required to dissolve a specific mass of the compound.

Formula: Volume (L) = Mass (g) / (Molarity (mol/L) * Molecular Weight ( g/mol ))

Example Calculation for 1 mg of Oligomycin C:

Mass = 0.001 g

Volume (L) = 0.001 g / (0.005 mol/L * 775.1 g/mol ) = 0.000258 L

Convert to microliters: 0.000258 L * 1,000,000 µL/L = 258 µL

Therefore, to make a 5 mM stock solution, you will dissolve 1 mg of Oligomycin C in 258

µL of DMSO.

Preparation:

Equilibrate the vial of lyophilized Oligomycin C to room temperature before opening to

prevent condensation.

Perform all steps in a sterile environment (e.g., a laminar flow hood) to maintain the

sterility of the stock solution.

Carefully weigh out the desired amount of Oligomycin C (e.g., 1 mg) and transfer it to a

sterile microcentrifuge tube.

Dissolution:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO (e.g., 258

µL for 1 mg) to the microcentrifuge tube containing the Oligomycin C powder.

Cap the tube securely.

Mixing:

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.
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Visually inspect the solution against a light source to ensure there are no visible

particulates. If dissolution is slow, gentle warming to 37°C or brief sonication can be

applied.[11]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

[1][6]

Clearly label each aliquot with the compound name, concentration (5 mM), solvent

(DMSO), and date of preparation.

Store the aliquots at -20°C, protected from light. The solution is stable for up to 3 months

under these conditions.[1][6]

Application in Cell Culture
Preparation of Working Solution:

When ready to use, thaw a single aliquot of the 5 mM stock solution at room temperature.

Dilute the stock solution in your complete cell culture medium to the final desired working

concentration (typically 0.5 µM to 10 µM).[10]

Example Dilution for a 5 µM working solution: To prepare 1 mL of a 5 µM working solution,

add 1 µL of the 5 mM stock solution to 999 µL of cell culture medium (a 1:1000 dilution).

[11]

Vehicle Control:

It is critical to include a vehicle control in your experiments. This consists of treating cells

with the same final concentration of DMSO as is present in the highest concentration of

your Oligomycin C working solution.[11] This ensures that any observed effects are due

to the compound and not the solvent.

Visualization

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/pdf/Application_Notes_Preparation_and_Use_of_Oligomycin_A_Stock_Solution_in_DMSO.pdf
https://www.cellsignal.com/products/activators-inhibitors/oligomycin/9996
https://media.cellsignal.com/pdf/9996.pdf
https://www.cellsignal.com/products/activators-inhibitors/oligomycin/9996
https://media.cellsignal.com/pdf/9996.pdf
https://www.benchchem.com/pdf/Preparing_Oligomycin_E_Stock_Solutions_for_Cellular_Assays.pdf
https://www.benchchem.com/pdf/Application_Notes_Preparation_and_Use_of_Oligomycin_A_Stock_Solution_in_DMSO.pdf
https://www.benchchem.com/product/b1212486?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Preparation_and_Use_of_Oligomycin_A_Stock_Solution_in_DMSO.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Caption: Workflow for preparing Oligomycin C stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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